Cas no 1207027-56-2 (1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine)

• Product Name: 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine
• CAS No: 1207027-56-2
• MF: C₂₁H₂₄N₄O₃S₂
• MW: 444.570261955261
• CID: 5393017
• Update Time: 2025-10-30

1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-1H-pyrazol-1-yl)[3-[[4-(3-methylphenyl)-1-piperazinyl]sulfonyl]-2-thienyl]methanone
• 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine

• Inchi： 1S/C21H24N4O3S2/c1-15-5-4-6-18(13-15)23-8-10-24(11-9-23)30(27,28)19-7-12-29-20(19)21(26)25-17(3)14-16(2)22-25/h4-7,12-14H,8-11H2,1-3H3
• InChI Key： ZBWOFIFVLYKKEJ-UHFFFAOYSA-N
• SMILES： C(N1C(C)=CC(C)=N1)(C1SC=CC=1S(N1CCN(C2=CC=CC(C)=C2)CC1)(=O)=O)=O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 674.3±65.0 °C(Predicted)
• pka: 4.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine

Comprehensive Overview of 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine (CAS No. 1207027-56-2)

The compound 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine (CAS No. 1207027-56-2) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including a thiophene ring, a pyrazole moiety, and a piperazine backbone, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. The compound's sulfonyl and carbonyl functional groups contribute to its stability and bioavailability, which are critical factors in drug development. Its 3-methylphenyl substituent further enhances its lipophilicity, potentially improving membrane permeability—a key consideration in the design of central nervous system (CNS) therapeutics.

The synthesis of 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are meticulously optimized to ensure high yield and purity, as impurities can significantly impact pharmacological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards.

One of the most searched questions in the scientific community is: "What are the potential applications of piperazine derivatives in drug discovery?" This compound exemplifies the versatility of piperazine-based scaffolds, which are widely used in the development of antipsychotics, antidepressants, and antihistamines. Its thiophene-sulfonyl hybrid structure also aligns with the growing interest in heterocyclic compounds for targeting G-protein-coupled receptors (GPCRs) and kinases.

Another trending topic is the role of computational chemistry in predicting the bioactivity of such molecules. Molecular docking and QSAR modeling have been instrumental in identifying the binding affinity of 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine with potential therapeutic targets. These in silico approaches accelerate the drug discovery pipeline, reducing costs and time-to-market.

From an industrial perspective, the scalability of synthesizing this compound is a critical consideration. Pharmaceutical companies are increasingly adopting continuous flow chemistry to produce complex molecules like this one, ensuring reproducibility and minimizing environmental impact. The compound's CAS No. 1207027-56-2 serves as a unique identifier in global chemical databases, facilitating collaboration and intellectual property management.

In conclusion, 1-{[2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl]sulfonyl}-4-(3-methylphenyl)piperazine represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in the context of precision medicine and targeted therapy. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the years to come.